Cas no 837-08-1 (2,4'-Bisphenol A)

2,4'-Bisphenol A structure
2,4'-Bisphenol A structure
Product Name:2,4'-Bisphenol A
CAS No:837-08-1
MF:C15H16O2
MW:228.286344528198
CID:725088
PubChem ID:70044
Update Time:2024-10-26

2,4'-Bisphenol A Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[1-(4-hydroxyphenyl)-1-methylethyl]-
    • 2,4'-BISPHENOL A
    • 2-[2-(4-hydroxyphenyl)propan-2-yl]phenol
    • o-[1-(4-hydroxyphenyl)-1-methylethyl]phenol
    • 2-[1-(4-Hydroxyphenyl)-1-methylethyl]phenol (ACI)
    • Phenol, 2,4′-isopropylidenedi- (8CI)
    • 2,4′-Bisphenol A
    • 2,4′-Dihydroxydiphenyldimethylmethane
    • 2,4′-Isopropylidenebisphenol
    • 2,4′-Isopropylidenediphenol
    • 2-(2-Hydroxyphenyl)-2-(4-hydroxyphenyl)propane
    • 4-[2-(2-Hydroxyphenyl)-2-propyl]phenol
    • o,p-Diphenylolpropane
    • o,p′-Bisphenol A
    • o,p′-Dian
    • 2-(2-(4-Hydroxyphenyl)propan-2-yl)phenol
    • 2,4'-(propane-2,2-diyl)diphenol
    • Phenol, 2-(1-(4-hydroxyphenyl)-1-methylethyl)-
    • 2,4'-Dihydroxydiphenyldimethylmethane
    • NS00019384
    • 2,4'-Isopropylidenediphenol
    • o,p'-bisphenol
    • 2,4-Bisphenol A
    • 4-(2-(2-HYDROXYPHENYL)-2-PROPYL) PHENOL
    • EINECS 212-650-4
    • 2,4-D IAN
    • 4-[2-(2-HYDROXYPHENYL)PROPAN-2-YL]PHENOL
    • UNII-43OH5D3Y72
    • AKOS028110997
    • Oprea1_000789
    • SCHEMBL177979
    • DTXSID7042275
    • 2-[1-(4-hydroxyphenyl)-1-methylethyl]phenol
    • 2,4'-isopropylidenebisphenol
    • Phenol, 2-[1-(4-hydroxyphenyl)-1-methylethyl]-
    • 43OH5D3Y72
    • 2-(4'-Hydroxyphenyl)-2-(2'-hydroxyphenyl)propane
    • Phenol, 2,4'-isopropylidenedi-
    • 2-(4'-Hydroxyphenyl)2-(2'-hydroxyphenyl)propane
    • Q27258662
    • 837-08-1
    • o-(1-(4-Hydroxyphenyl)-1-methylethyl)phenol
    • G68639
    • 2,4'-Bisphenol A
    • Inchi: 1S/C15H16O2/c1-15(2,11-7-9-12(16)10-8-11)13-5-3-4-6-14(13)17/h3-10,16-17H,1-2H3
    • InChI Key: MLCQXUZZAXKTSG-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C(C)(C)C2C(O)=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 228.115029749g/mol
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 40.5Ų

2,4'-Bisphenol A Pricemore >>

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2,4'-Bisphenol A Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Phenol, aluminum salt (3:1)
Reference
Reaction of phenol with acetone in the presence of aluminum phenolate
Kozlikovskii, Ya. B.; et al, Zhurnal Organicheskoi Khimii, 1985, 21(3), 565-8

Production Method 2

Reaction Conditions
1.1 Catalysts: 1-Propanethiol ,  Ethanesulfonic acid ;  24 h, 100 °C
Reference
Enhanced cooperative, catalytic behavior of organic functional groups by immobilization
Zeidan, Ryan K.; et al, Journal of Catalysis, 2006, 239(2), 299-306

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Diethyl ether ,  Toluene ;  3 h, 0 °C
Reference
Estrogenic Activity of Impurities in Industrial Grade Bisphenol A
Terasaki, Masanori; et al, Environmental Science and Technology, 2005, 39(10), 3703-3707

Production Method 4

Reaction Conditions
1.1 -
2.1 Reagents: Sulfuric acid Solvents: Diethyl ether ,  Toluene ;  3 h, 0 °C
Reference
Estrogenic Activity of Impurities in Industrial Grade Bisphenol A
Terasaki, Masanori; et al, Environmental Science and Technology, 2005, 39(10), 3703-3707

Production Method 5

Reaction Conditions
1.1 Catalysts: Phenol, aluminum salt (3:1)
Reference
Reaction of phenol with acetone in the presence of aluminum phenolate
Kozlikovskii, Ya. B.; et al, Zhurnal Organicheskoi Khimii, 1985, 21(3), 565-8

Production Method 6

Reaction Conditions
1.1 Catalysts: Benzenesulfonic acid ,  Divinylbenzene-styrene copolymer (phenoxymethyl and benzyl derivatives)
Reference
Preparation of bisphenol A by the condensation of phenol and acetone in the presence of acid catalyst and additives
, European Patent Organization, , ,

Production Method 7

Reaction Conditions
1.1 Catalysts: Silica ;  70 - 120 °C; 3 - 9 h, 70 - 120 °C
Reference
Synthesis of bisphenol A catalyzed by H2SO4-SiO2 solid acid
Hou, Lijie; et al, Gongye Cuihua, 2008, 16(12), 68-71

Production Method 8

Reaction Conditions
1.1 Catalysts: Amberlyst 15
Reference
Preparation of bisphenol-A zeolite catalysts
Singh, A. P., Catalysis Letters, 1992, 16(4), 431-5

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Hexachlorocyclotriphosphazene ;  1 h, 170 °C
Reference
Oligomeric hydroxy-aryloxy phosphazene based on cyclic chlorophosphazenes
Sirotin, I. S.; et al, Russian Journal of Applied Chemistry, 2013, 86(12), 1903-1912

2,4'-Bisphenol A Raw materials

2,4'-Bisphenol A Preparation Products

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